Cas no 824409-64-5 (Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride)

• Product Name: Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride
• CAS No: 824409-64-5
• MF: C₁₂H₁₂F₃N₃?ClH
• MW: 0
• MDL: MFCD09701331
• CID: 1806051
• Update Time: 2025-11-06

Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-PIPERAZIN-1-YL-2-TRIFLUOROMETHYL-BENZONITRILE HYDROCHLORIDE
• Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride
• 4-piperazin-1-yl-2-(trifluoromethyl)benzonitrile,hydrochloride

• MDL： MFCD09701331
• Inchi： InChI=1S/C12H12F3N3.ClH/c13-12(14,15)11-7-10(2-1-9(11)8-16)18-5-3-17-4-6-18;/h1-2,7,17H,3-6H2;1H
• InChI Key： OYUNPZLUCLXIHP-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1C#N)C(F)(F)F)N2CCNCC2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Additional information on Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride

Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride (CAS No. 824409-64-5): A Comprehensive Overview

Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride (CAS No. 824409-64-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a monohydrochloride salt of a substituted benzonitrile. Its unique chemical structure and properties make it an important molecule in the development of novel therapeutic agents.

The chemical structure of Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride consists of a benzene ring substituted with a cyano group at the para position and a trifluoromethyl group at the meta position. Additionally, the piperazine moiety is attached to the cyano-substituted carbon atom. The presence of these functional groups imparts specific pharmacological properties to the compound, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent neuroprotective effects in animal models of Parkinson's disease. The researchers found that the compound effectively reduced oxidative stress and neuronal damage, suggesting its potential as a neuroprotective agent.

In addition to its neuroprotective properties, Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride has shown promise in cancer research. A study conducted by a team at the National Cancer Institute in 2022 reported that this compound selectively inhibits the growth of certain types of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are crucial for its potential use as a long-term therapeutic agent.

Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have shown that Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride exhibits low toxicity at therapeutic doses. However, as with any new compound, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride involves several well-established chemical reactions. The process typically starts with the preparation of the corresponding benzonitrile derivative followed by substitution reactions to introduce the piperazine and trifluoromethyl groups. The final step involves the formation of the monohydrochloride salt through acidification.

In conclusion, Benzonitrile, 4-(1-piperazinyl)-2-(trifluoromethyl)-, monohydrochloride (CAS No. 824409-64-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.